Cas no 1261568-40-4 (2-(Difluoromethyl)-5-fluorobenzonitrile)

• Product Name: 2-(Difluoromethyl)-5-fluorobenzonitrile
• CAS No: 1261568-40-4
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD18395391
• CID: 4985944
• Update Time: 2025-05-20

2-(Difluoromethyl)-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluorobenzonitrile
• FC(F)C1=C(C#N)C=C(C=C1)F
• SY265812

• MDL： MFCD18395391
• Inchi： 1S/C8H4F3N/c9-6-1-2-7(8(10)11)5(3-6)4-12/h1-3,8H
• InChI Key： FOQJQOXJOLVNJT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8

Additional information on 2-(Difluoromethyl)-5-fluorobenzonitrile

Comprehensive Overview of 2-(Difluoromethyl)-5-fluorobenzonitrile (CAS No. 1261568-40-4): Properties, Applications, and Industry Trends

2-(Difluoromethyl)-5-fluorobenzonitrile (CAS No. 1261568-40-4) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both difluoromethyl and fluorobenzonitrile moieties enhances its reactivity, making it a versatile intermediate for synthesizing complex molecules. This compound is particularly valued for its role in the development of active ingredients for crop protection and drug discovery, aligning with the growing demand for sustainable agrochemicals and targeted therapies.

In recent years, the global market for fluorinated compounds has expanded rapidly, driven by their applications in life sciences and materials engineering. 2-(Difluoromethyl)-5-fluorobenzonitrile exemplifies this trend, as researchers explore its potential in catalysis and bioactive molecule design. A 2023 industry report highlighted fluorinated intermediates as critical to advancing precision agriculture, a hot topic among environmental scientists and agribusinesses. The compound’s stability under physiological conditions also positions it as a candidate for PET imaging probes, addressing the rising interest in non-invasive diagnostic tools.

From a synthetic perspective, CAS 1261568-40-4 offers advantages such as high purity and compatibility with cross-coupling reactions, which are frequently searched topics in organic chemistry forums. Its electron-withdrawing properties facilitate nucleophilic substitutions, a feature leveraged in heterocycle synthesis—a key area for antiviral and anticancer drug development. Laboratories optimizing green chemistry protocols have also investigated this compound, reflecting the industry’s shift toward solvent-free and energy-efficient processes.

The nomenclature of 2-(Difluoromethyl)-5-fluorobenzonitrile often prompts queries about its IUPAC naming rules and structural analogs. Chemists frequently compare it to simpler benzonitrile derivatives to explain its enhanced reactivity. Online discussions also highlight its spectral data interpretation (e.g., NMR and IR peaks), a common challenge for students and professionals alike. These educational angles improve the compound’s visibility in academic search engines.

Looking ahead, innovations in fluorine chemistry are expected to further elevate the relevance of 1261568-40-4. With patents filed for its use in OLED materials and lithium battery electrolytes, the compound intersects with cutting-edge energy storage and display technologies. Its adaptability underscores why fluorinated building blocks remain a high-growth segment, as noted in recent investor analyses focusing on specialty chemicals.

In summary, 2-(Difluoromethyl)-5-fluorobenzonitrile (CAS No. 1261568-40-4) exemplifies the convergence of academic research and industrial innovation. Its multifaceted applications—from crop science to advanced materials—make it a compelling subject for researchers navigating the evolving landscape of functionalized aromatics. As sustainability and efficiency dominate scientific discourse, this compound’s role is poised to expand, supported by robust synthetic methodologies and interdisciplinary collaborations.